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Cat. No.: B1235593 Get Quote

An In-depth Technical Guide on the Metabolic Intermediate 6-Phospho-2-dehydro-D-
gluconate for Researchers, Scientists, and Drug Development Professionals.

Introduction
6-Phospho-2-dehydro-D-gluconate is a phosphorylated sugar acid that serves as a key

metabolic intermediate at the crossroads of central carbon metabolism. Its systematic name is

(3S,4R,5R)-3,4,5-trihydroxy-2-oxo-6-(phosphonooxy)hexanoic acid. While not as extensively

characterized as other intermediates, its position within fundamental metabolic pathways

underscores its importance in cellular physiology and highlights its potential as a target for

therapeutic intervention and metabolic engineering. This guide provides a comprehensive

overview of 6-phospho-2-dehydro-D-gluconate, detailing its role in metabolic pathways, the

enzymes that interact with it, and methodologies for its study.

Metabolic Significance
6-Phospho-2-dehydro-D-gluconate is primarily recognized for its role in two key metabolic

routes: the Pentose Phosphate Pathway (PPP) and the Entner-Doudoroff (ED) pathway.

The Pentose Phosphate Pathway (PPP)
In the oxidative phase of the PPP, 6-phospho-2-dehydro-D-gluconate is a transient

intermediate. The pathway is crucial for generating NADPH, which is essential for reductive
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biosynthesis and protecting the cell against oxidative stress, and for producing precursors for

nucleotide biosynthesis.[1]

The formation of 6-phospho-2-dehydro-D-gluconate in the PPP is catalyzed by the enzyme

phosphogluconate 2-dehydrogenase (EC 1.1.1.43). This enzyme facilitates the NAD(P)+-

dependent oxidation of 6-phospho-D-gluconate.
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Metabolite Extraction Workflow

1. Rapidly harvest cell culture
(e.g., by centrifugation at 4°C)

2. Quench metabolism with
-40°C Methanol/Chloroform (2:1 v/v)

3. Vortex and incubate on ice

4. Add water for phase separation

5. Centrifuge to separate phases

6. Collect the upper aqueous phase
(contains polar metabolites)

7. Lyophilize the aqueous phase

8. Reconstitute in a suitable solvent
for LC-MS/MS analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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